Cas no 1896710-07-8 (Pyridazine, 3-(2-fluorophenyl)-)

• Product Name: Pyridazine, 3-(2-fluorophenyl)-
• CAS No: 1896710-07-8
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 5254308
• Update Time: 2025-11-06

Pyridazine, 3-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-(2-fluorophenyl)-

• Inchi： 1S/C10H7FN2/c11-9-5-2-1-4-8(9)10-6-3-7-12-13-10/h1-7H
• InChI Key： USJPDEHKWTXMTO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)=NN=CC=C1

Additional information on Pyridazine, 3-(2-fluorophenyl)-

Pyridazine, 3-(2-fluorophenyl)- (CAS No. 1896710-07-8): A Comprehensive Overview

Pyridazine, 3-(2-fluorophenyl)-, identified by its CAS number 1896710-07-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluorophenyl substituent at the 3-position of the pyridazine ring introduces specific electronic and steric effects that make this compound a promising candidate for further exploration.

The< strong>pyridazine core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This framework is known for its stability and versatility in forming various chemical bonds, making it a valuable scaffold in drug design. The introduction of a 2-fluorophenyl group at the 3-position enhances the compound's reactivity and binding affinity, which are critical factors in developing new therapeutic agents.

In recent years, there has been a growing interest in< strong>fluorinated aromatic compounds due to their favorable pharmacokinetic properties. The fluorine atom can influence the metabolic stability, lipophilicity, and binding interactions of molecules, making them attractive for drug development. Pyridazine derivatives, particularly those with fluorine substituents, have shown promise in various preclinical studies as potential candidates for treating neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of< strong>Pyridazine, 3-(2-fluorophenyl)- is its potential as a building block for more complex molecules. Medicinal chemists often use such compounds as starting points to design novel analogs with enhanced biological activity. The< strong>fluorophenyl moiety can be further modified through various chemical reactions, allowing for the creation of a diverse library of derivatives with tailored properties.

The synthesis of< strong>Pyridazine, 3-(2-fluorophenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent standards required for pharmaceutical applications.

Electrochemical studies have also revealed interesting insights into the< strong(Pyridazine core's electron distribution. The presence of nitrogen atoms influences the redox properties of the molecule, making it suitable for applications in electrochemical sensors and catalysts. This dual functionality as both an electronic mediator and a pharmacophore underscores the compound's multifaceted potential.

In clinical research, preliminary studies have demonstrated that derivatives of< strong(pyridazine-based compounds exhibit significant therapeutic effects. For instance, certain analogs have shown anti-inflammatory and antiviral properties in vitro. While more extensive clinical trials are needed to confirm these findings, the preliminary results are encouraging and warrant further investigation.

The< strong(Fluorophenyl substituent plays a crucial role in modulating the biological activity of Pyridazine derivatives. Fluorine atoms can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, fluorine's ability to influence metabolic pathways can lead to improved drug bioavailability and reduced side effects.

The development of< strong(Pyridazine-based drugs is not without challenges. Optimizing synthetic routes to produce high-purity material on an industrial scale remains a key hurdle. However, advancements in green chemistry principles are helping to address these issues by reducing waste and improving reaction efficiency.

The future of< strong(Pyridazine derivatives, including< strong(Pyridazine, 3-(2-fluorophenyl)-, looks promising as research continues to uncover new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory discoveries into viable therapeutic options for patients worldwide.

In conclusion,< strong(Pyridazine, 3-(2-fluorophenyl)- (CAS No. 1896710-07-8) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of fluorinated aromatic compounds grows, so too does the promise they hold for addressing some of medicine's most pressing challenges.